Cas no 856898-43-6 (N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide)

• Product Name: N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• CAS No: 856898-43-6
• MF: C₁₃H₁₉BFNO₄S
• MW: 315.2
• MDL: MFCD29112164
• CID: 4657465
• PubChem ID: 69437971
• Update Time: 2025-10-28

N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanesulfonamide
• 856898-43-6
• N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• AKOS037647332
• SCHEMBL5429666
• N-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• UIQPUXVMQNUHLF-UHFFFAOYSA-N
• AS-73332
• N-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
• D93741
• MFCD29112164

• MDL： MFCD29112164
• Inchi： InChI=1S/C13H19BFNO4S/c1-12(2)13(3,4)20-14(19-12)9-6-7-11(10(15)8-9)16-21(5,17)18/h6-8,16H,1-5H3
• InChI Key： UIQPUXVMQNUHLF-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)NS(=O)(=O)C)F

Computed Properties

• Exact Mass: 315.1111876g/mol
• Monoisotopic Mass: 315.1111876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73Ų

Additional information on N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide

Comprehensive Overview of N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide (CAS No. 856898-43-6)

N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide (CAS No. 856898-43-6) is a specialized boron-containing compound that has garnered significant attention in pharmaceutical and materials science research. This organoboron derivative is particularly notable for its unique chemical structure, which combines a methanesulfonamide moiety with a tetramethyl-1,3,2-dioxaborolane group. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules and functional materials.

The compound's CAS number 856898-43-6 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential applications as a boronic acid derivative, which is widely used in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in the synthesis of aryl-aryl bonds, a critical step in creating complex organic molecules for therapeutics and agrochemicals.

In recent years, the demand for boron-based compounds like N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide has surged due to their role in developing targeted therapies. For instance, boron neutron capture therapy (BNCT), an emerging cancer treatment, relies on boron-rich molecules to deliver precise radiation to tumor cells. While this compound is not directly used in BNCT, its structural analogs are being explored for similar applications, making it a subject of intense study.

Another area of interest is the compound's potential in material science. Boron-containing polymers and coordination complexes derived from such intermediates exhibit remarkable thermal stability and electronic properties. These materials are being investigated for use in organic electronics, such as OLEDs and sensors, where their fluorescence and charge transport characteristics are highly valued.

The synthesis and handling of CAS No. 856898-43-6 require expertise due to its sensitivity to moisture and air. Proper storage conditions, such as inert atmospheres and low temperatures, are essential to maintain its stability. This aspect is critical for researchers who rely on its purity for high-yield reactions and reproducible results.

From an SEO perspective, keywords like "boronic acid derivatives," "Suzuki-Miyaura coupling," and "organoboron compounds" are frequently associated with this compound. These terms align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional catalytic systems. The compound's role in C-H activation and catalytic transformations further enhances its appeal in modern synthetic methodologies.

In conclusion, N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide (CAS No. 856898-43-6) represents a versatile and highly functionalized boron-based intermediate. Its applications span pharmaceuticals, materials science, and catalysis, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge research and industrial applications.